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Compound of Interest

Compound Name: Astrazon Red 6B

Cat. No.: B1336387 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Astrazon Red 6B, a synthetic cationic

dye with applications ranging from textile manufacturing to biomedical research. This document

consolidates key information on its synonyms, chemical properties, and relevant experimental

protocols, presenting a valuable resource for professionals in research and development.

Chemical Identity and Synonyms
Astrazon Red 6B is a methine dye known by a variety of synonyms and chemical identifiers

across different industries and databases.[1][2] Establishing a clear understanding of these

alternative names is crucial for comprehensive literature searches and accurate identification of

the compound.

The most common synonyms and identifiers for Astrazon Red 6B are listed below:

Systematic Name: N-(2-chloroethyl)-N-ethyl-3-methyl-4-[(E)-2-(1,3,3-trimethylindol-1-ium-2-

yl)ethenyl]aniline;chloride[1]

C.I. Name: Basic Violet 7[1][2][3][4][5]

C.I. Number: 48020[3][4]

CAS Number: 6441-82-3[3][4][5]
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Other Synonyms: Stenacrile Brilliant Red 6B, Stenacrile rouge brillant 6B, Aizen Cathilon

Red 6B, Catonic Red 6B, Catonic Red X-6B, Catonic Red 10B.[2][3][4]

Quantitative Data
A summary of the key physicochemical and toxicological properties of Astrazon Red 6B is

presented in the table below. This data is essential for experimental design, safety assessment,

and understanding the behavior of the dye in various systems.

Property Value Reference(s)

Molecular Formula C₂₄H₃₀Cl₂N₂ [1][3][4][5]

Molecular Weight 417.42 g/mol [1][3][4][5]

Appearance
Dark red to dark purple to dark

blue powder/crystalline
[3][4]

Water Solubility 10 g/L (at 20 °C) [6]

Bulk Density 620 - 760 kg/m ³ [7]

Acute Oral Toxicity (Rat) LD₅₀: 1600 mg/kg [7]

Aquatic Toxicity (Fish)
LC₅₀: 10 - 100 mg/l (48 h,

Leuciscus idus)
[7]

Aquatic Toxicity (Daphnia)
EC₅₀: < 1 mg/l (Daphnia

magna)
[7]

Experimental Protocols
Astrazon Red 6B is a subject of interest in environmental science, particularly in studies

focused on the removal of dyes from wastewater. The following is a detailed methodology for a

batch adsorption experiment, a common technique to evaluate the efficacy of adsorbents in

dye removal.

Batch Adsorption Protocol for Astrazon Red 6B
Removal
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This protocol is adapted from studies on the removal of Astrazon Red 6B from aqueous

solutions using low-cost adsorbents.

Objective: To determine the adsorption capacity of a given adsorbent for Astrazon Red 6B.

Materials:

Astrazon Red 6B stock solution (e.g., 1000 mg/L)

Adsorbent material (e.g., activated carbon, biomass)

pH meter

Spectrophotometer

Shaker or magnetic stirrer

Centrifuge or filtration apparatus

Standard laboratory glassware

Methodology:

Preparation of Dye Solutions: Prepare a series of Astrazon Red 6B solutions of known

concentrations (e.g., 10, 20, 50, 100, 200 mg/L) by diluting the stock solution with deionized

water.

Adsorption Experiments:

For each concentration, add a precise amount of the adsorbent (e.g., 0.1 g) to a fixed

volume of the dye solution (e.g., 50 mL) in a conical flask.

Adjust the pH of the solutions to a desired value using dilute HCl or NaOH. The optimal pH

for adsorption of Astrazon Red 6B is often around 6.[1]

Place the flasks on a shaker and agitate at a constant speed (e.g., 150 rpm) and

temperature (e.g., 25 °C) for a predetermined time to reach equilibrium (e.g., 24 hours).
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Sample Analysis:

After agitation, separate the adsorbent from the solution by centrifugation or filtration.

Measure the absorbance of the supernatant at the maximum wavelength of Astrazon Red
6B.

Determine the final concentration of the dye in the solution using a pre-established

calibration curve.

Data Analysis:

Calculate the amount of dye adsorbed per unit mass of adsorbent at equilibrium (qₑ, in

mg/g) using the following equation: qₑ = (C₀ - Cₑ) * V / m where:

C₀ is the initial dye concentration (mg/L)

Cₑ is the equilibrium dye concentration (mg/L)

V is the volume of the solution (L)

m is the mass of the adsorbent (g)

Analyze the adsorption data using isotherm models (e.g., Langmuir, Freundlich) to

describe the adsorption behavior.

Visualization of Mechanisms
While specific intracellular signaling pathways for Astrazon Red 6B are not well-documented,

its potential application as a photosensitizer in Photodynamic Therapy (PDT) provides a

relevant mechanistic framework to visualize. PDT is a treatment modality that uses a

photosensitizer, light, and oxygen to induce cell death.[8] The general mechanism of PDT is

illustrated below.
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Step 1: Administration & Localization

Step 2: Light Activation Step 3: Photochemical Reactions Step 4: Cellular Damage & Death
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Click to download full resolution via product page

Caption: General mechanism of Photodynamic Therapy (PDT).

This diagram illustrates the four key stages of PDT, a process for which Astrazon Red 6B has

been investigated as a potential photosensitizer.[1] The process begins with the administration

of the photosensitizer, which localizes in the target tissue. Subsequent activation by light of a

specific wavelength excites the photosensitizer, leading to the generation of reactive oxygen

species (ROS) that cause cellular damage and ultimately, cell death.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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